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Compound of Interest

Compound Name: 2-Chloro-4-hexylthiophene

Cat. No.: B15396711

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
2-Chloro-4-hexylthiophene (CAS No. 1207426-65-0). Given the limited availability of a
specific Material Safety Data Sheet (MSDS), this document compiles available data for the
compound and its structural analogs, outlines general experimental protocols for determining
key physical and safety parameters, and presents standardized procedures for the safe
handling of halogenated thiophenes. This guide is intended to equip researchers and
professionals in drug development with the necessary information to handle this compound
responsibly and to anticipate its physical and toxicological profile.

Physicochemical and Toxicological Profile

While specific experimental data for 2-Chloro-4-hexylthiophene is not readily available in
public literature or safety data sheets, an understanding of its properties can be inferred from
available information and data on closely related compounds.

Identity and General Properties
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Property Value Source

Chemical Name 2-Chloro-4-(n-hexyl)-thiophene  Hoffman Fine Chemicals[1]

CAS Number 1207426-65-0 Hoffman Fine Chemicals[1]

Molecular Formula C10H1sCIS Hoffman Fine Chemicals[1]

Molecular Weight 202.748 g/mol Hoffman Fine Chemicals[1]
Physical State Liquid Hoffman Fine Chemicals[1]
Appearance Orange oail Hoffman Fine Chemicals[1]

Sealed in dry, Store in room

Storage Condition
temperature (20 to 22 °C)

Hoffman Fine Chemicals[1]

Comparative Physicochemical Data of Structural
Analogs

To provide a predictive context for the properties of 2-Chloro-4-hexylthiophene, the following
table summarizes the known physical constants of 2-hexylthiophene and 2-chlorothiophene.
These compounds share key structural features with the target molecule and can offer insights

into its expected behavior.

Property 2-Hexylthiophene 2-Chlorothiophene
CAS Number 18794-77-9[2][3] 96-43-5[4]
Molecular Formula C10H16S[2][3] CaHsCIS[4]

Molecular Weight 168.30 g/mol [3] 118.58 g/mol [4]
Boiling Point 229-230 °CJ[2] 127-129 °C[4]

Melting Point 41 °C[2] -71.9 °C[4]

Density 0.932 g/mL at 25 °CJ[3] 1.286 g/mL at 25 °C[4]

Refractive Index

n20/D 1.496[3]

n20/D 1.547[4]
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Note: This data is for structurally related compounds and should be used for estimation
purposes only.

Hazard and Precautionary Information

A comprehensive toxicological profile for 2-Chloro-4-hexylthiophene is not currently available.
However, based on the safety data for 2-chlorothiophene, the following hazards may be
anticipated. Researchers should handle 2-Chloro-4-hexylthiophene with the assumption that
it may be flammable, harmful if swallowed or in contact with skin, and capable of causing skin
and eye irritation.[5]

General Safety and Handling Precautions

Standard laboratory safety protocols should be strictly followed when working with 2-Chloro-4-
hexylthiophene. This includes the use of personal protective equipment (PPE) such as safety
goggles, chemical-resistant gloves, and a lab coat.[6] All manipulations should be performed in
a well-ventilated fume hood.[5]

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.
[6] Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.[6]

Fire Safety: While the flash point of 2-Chloro-4-hexylthiophene is unknown, related
compounds are flammable.[5] Keep the compound away from heat, sparks, and open flames.
[5] Use dry chemical, foam, or carbon dioxide extinguishers in case of a fire.[7]

Experimental Protocols

The following are generalized experimental procedures for determining the physical properties
of an unknown liquid chemical and for the safe handling of halogenated thiophenes. These
protocols are provided as a guide and should be adapted based on the specific equipment and
safety regulations of the user's laboratory.

Determination of Physical Properties of a Liquid
Chemical
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This workflow outlines the steps to determine the boiling point, density, and solubility of an
unknown liquid.

Experimental Workflow for Physical Property Determination

Preparation

Obtain Unknown Liquid Sample

l

Record Sample Identifier

Solubility Test / Density Miasurement \:ﬂing Point Determination

Add Sample to Water in Test Tube Measure Mass of Empty Graduated Cylinder Place Sample in Test Tube with Boiling Chips
Observe Miscibility Add Known Volume of Sample Heat Sample in Water Bath
Measure Mass of Cylinder with Sample Record Temperature at Boiling

l

Calculate Density (Mass/Volume)

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of a liquid.
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Safe Handling Protocol for Halogenated Thiophenes

This decision tree provides a logical flow for the safe handling of halogenated thiophenes, from
preparation to disposal.

Safe Handling Protocol for Halogenated Thiophenes

Review Safety Data Sheet (or available data)

i

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

'

Work in a Ventilated Fume Hood

i

Weigh/Dispense Compound

i

Perform Experiment

i

Decontaminate Glassware and Work Area

i

Dispose of Waste in Designated Halogenated Waste Container
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Caption: Protocol for the safe handling of halogenated thiophenes.

Chemical Spill Response Logic

This flowchart outlines the appropriate steps to take in the event of a chemical spill involving a
halogenated thiophene.
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Chemical Spill Response Logic

Chemical Spill Occurs

:

Alert Others in the Vicinity

l

Assess Spill Size

< S son >

Contain Spill with Absorbent Material Evacuate the Area
Collect Absorbed Material in a Sealed Container Contact Emergency Response Team

l

Clean Spill Area with Appropriate Solvent

:

Dispose of Waste According to Regulations
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Caption: Decision-making flowchart for chemical spill response.
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Synthesis of 2-Chloro-4-hexylthiophene

The synthesis of 2-Chloro-4-hexylthiophene is not widely detailed in the literature. However,
general methods for the synthesis of substituted thiophenes can be adapted. One common
approach involves the chlorination of a corresponding alkylthiophene. For example, a
preparation method for 2-chlorothiophene involves the direct chlorination of thiophene in a
solvent like ethylene dichloride.[8] A similar approach could potentially be used for the
synthesis of 2-Chloro-4-hexylthiophene, starting from 3-hexylthiophene. Another potential
route could involve the coupling of a dihalothiophene with a hexyl-containing reagent.
Researchers should consult specialized organic synthesis literature for detailed procedures
and optimize reaction conditions for their specific needs.

Disclaimer: This document is intended for informational purposes only and does not constitute
a certified Material Safety Data Sheet. All chemical handling should be conducted by trained
professionals in a controlled laboratory environment. Users are strongly encouraged to seek
out any newly available safety data and to perform their own risk assessments before working
with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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